Cas no 2640828-46-0 (N-ethyl-4-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine)

• Product Name: N-ethyl-4-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine
• CAS No: 2640828-46-0
• MF: C₁₉H₂₃N₇
• MW: 349.432822465897
• CID: 5316665
• PubChem ID: 155801027
• Update Time: 2025-10-28

N-ethyl-4-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-4-[4-(3-methyl-2-quinoxalinyl)-1-piperazinyl]-2-pyrimidinamine
• F6619-5486
• N-ethyl-4-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine
• AKOS040709544
• 2640828-46-0

• Inchi： 1S/C19H23N7/c1-3-20-19-21-9-8-17(24-19)25-10-12-26(13-11-25)18-14(2)22-15-6-4-5-7-16(15)23-18/h4-9H,3,10-13H2,1-2H3,(H,20,21,24)
• InChI Key： UARVIUBSTUABQE-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=NC3C=CC=CC=3N=2)CCN(C2C=CN=C(NCC)N=2)CC1

Computed Properties

• Exact Mass: 349.20149376g/mol
• Monoisotopic Mass: 349.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.5±60.0 °C(Predicted)
• pka: 8.45±0.10(Predicted)

Additional information on N-ethyl-4-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-2-amine

N-Ethyl-4-[4-(3-Methylquinoxalin-2-Yl)Piperazin-1-Yl]Pyrimidin-2-Amine: A Comprehensive Overview

N-Ethyl-4-[4-(3-Methylquinoxalin-2-Yl)Piperazin-1-Yl]Pyrimidin-2-Amine, with CAS No 2640828-46-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure, which combines a pyrimidine ring, a piperazine moiety, and a methylquinoxaline group. The integration of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of quinoxaline derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the 3-methylquinoxaline group in this compound suggests potential anti-proliferative activity against various cancer cell lines. Researchers have demonstrated that such derivatives can inhibit key enzymes and signaling pathways involved in cancer progression, making them promising candidates for targeted therapies.

The piperazine ring in N-Ethyl-4-[4-(3-Methylquinoxalin-2-Yl)Piperazin-1-Yl]Pyrimidin-2-Amine plays a crucial role in enhancing the compound's bioavailability and stability. Piperazine moieties are known to improve solubility and permeability, which are essential for effective drug delivery. Furthermore, the ethyl group attached to the pyrimidine ring may contribute to the compound's lipophilicity, potentially enhancing its ability to cross cellular membranes and interact with target receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies have revealed potential interactions with kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. These findings underscore the need for further experimental validation to confirm the compound's therapeutic potential.

The synthesis of N-Ethyl-4-[4-(3-Methylquinoxalin-2-Yl)Piperazin-1-Yl]Pyrimidin-2-Amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of key steps in the synthesis pathway. This has made large-scale production more feasible, paving the way for preclinical and clinical trials.

Preclinical studies conducted on this compound have demonstrated its efficacy in inhibiting tumor growth in animal models. The compound has shown selective cytotoxicity against cancer cells while sparing normal cells, indicating a favorable safety profile. These results have encouraged researchers to explore its potential as a second-line therapy for refractory cancers.

In conclusion, N-Ethyl-4-[4-(3-Methylquinoxalin-2-Yl)Piperazin-1-Yl]Pyrimidin-2-Amine represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a strong candidate for future therapeutic applications. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be essential for unlocking its full potential in treating various diseases.